4-(2,2-difluoroethenyl)benzaldehyde

• IUPAC Name: 4-(2,2-difluoroethenyl)benzaldehyde
• InChI: InChI=1S/C9H6F2O/c10-9(11)5-7-1-3-8(6-12)4-2-7/h1-6H
• InChI Key: WMTWEMZPHHVEBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=C(F)F)C=O
• Molecular Formula: C9H6F2O
• Molecular Weight: 168.14 g/mol

Description

Benzaldehyde derivatives, such as “4-(2,2-difluoroethenyl)benzaldehyde”, are aromatic compounds that contain a formyl group (CHO) attached to an aromatic ring. They are commonly used in the synthesis of various organic compounds.

Synthesis Analysis

While specific synthesis methods for “4-(2,2-difluoroethenyl)benzaldehyde” are not available, benzaldehyde derivatives can generally be synthesized through various methods, including the oxidation of corresponding alcohols or the reduction of corresponding acids.

Molecular Structure Analysis

The molecular structure of “4-(2,2-difluoroethenyl)benzaldehyde” would likely consist of a benzene ring with a formyl group (CHO) and a 2,2-difluoroethenyl group attached.

Chemical Reactions Analysis

Benzaldehyde derivatives can undergo a variety of chemical reactions, including nucleophilic addition reactions at the carbonyl group and electrophilic substitution reactions at the aromatic ring.

Future Directions

The future directions for the study and use of “4-(2,2-difluoroethenyl)benzaldehyde” are not clear due to the lack of specific information on this compound.

Synthesis routes and methods

Procedure details

In a nitrogen stream, a 2M hydrochloric acid aqueous solution (2.5 mL) was added to a solution of 1-diethoxymethyl-4-(2,2-difluorovinyl)benzene (998.1 mg, 4.12 mmol) in ether (4 mL) cooled in an ice bath and the reaction mixture was stirred at the same temperature for three minutes and at room temperature for 3.75 hours. The reaction mixture was extracted with ether and the organic layer was washed with a saturated sodium hydrogen carbonate aqueous solution and a saturated sodium chloride aqueous solution, and dried over sodium sulfate. The solvent was distilled under reduced pressure to obtain a crude compound.